4-Bromo-2-(tert-butyl)thiazole
Overview
Description
“4-Bromo-2-(tert-butyl)thiazole” is a chemical compound with the molecular formula C7H10BrNS and a molecular weight of 220.13 . It is used in various applications in the field of chemistry .
Synthesis Analysis
The synthesis of thiazole derivatives has been reported in several studies . A common synthetic protocol for the synthesis of thiazoles involves the condensation of α-haloketones with thioamides . The reaction conditions are mild and pure products are obtained without work-up and column purification .Molecular Structure Analysis
The molecular structure of “4-Bromo-2-(tert-butyl)thiazole” consists of a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The InChI code for this compound is 1S/C7H10BrNS/c1-7(2,3)6-9-5(8)4-10-6/h4H,1-3H3 .Scientific Research Applications
Metalation Reactions
4-Bromo-2-(tert-butyl)thiazole can be used in metalation reactions. These reactions consist of lithiation (including halogen dance reactions), magnesation, zincation, caldation, boronation, and silylation . The power of these metalated reactions is amply demonstrated in the total synthesis of the thiazolyl peptide GE2270A .
Nucleophilic Additions
The metalated form of 4-Bromo-2-(tert-butyl)thiazole can be used in nucleophilic additions . This is a type of reaction where a nucleophile donates an electron pair to an electrophile to form a chemical bond.
Metal-Catalyzed Cross-Coupling Reactions
Metal-catalyzed cross-coupling reactions such as Stille, Negishi, and Suzuki can be performed using 4-Bromo-2-(tert-butyl)thiazole . These reactions are used to form carbon-carbon bonds, which are crucial in the synthesis of many complex organic compounds.
Pharmaceutical Intermediates
4-Bromo-2-(tert-butyl)thiazole can be used as a pharmaceutical intermediate . It can be used in the synthesis of various drugs, contributing to the development of new treatments and therapies.
Synthesis of Biologically Active Compounds
Thiazoles, including 4-Bromo-2-(tert-butyl)thiazole, are found in many potent biologically active compounds . These include antimicrobial drugs, antiretroviral drugs, antifungal drugs, and antineoplastic drugs .
Synthesis of Dibenzofuran Derivatives
When 2-Bromo-4,6-di-tert-butylphenol is treated with potassium ferricyanide in benzene, 1,4-dihydro-4-bromo-2,4,6,8-tetra-tert-butyl-1-oxodibenzofuran is yielded . This indicates that 4-Bromo-2-(tert-butyl)thiazole could potentially be used in the synthesis of dibenzofuran derivatives.
Mechanism of Action
Mode of Action
Thiazole derivatives are known for their versatile reactivity due to the presence of sulfur and nitrogen in the ring structure . This allows them to participate in various types of reactions, potentially leading to diverse biological effects.
Biochemical Pathways
Thiazole compounds can potentially influence a wide range of biochemical pathways due to their reactivity .
Pharmacokinetics
Its molecular weight of 22013 suggests that it may have suitable properties for bioavailability, as compounds with a molecular weight under 500 are generally considered to have good oral bioavailability.
Result of Action
As a thiazole derivative, it may have a range of potential effects depending on its specific interactions with biological targets .
properties
IUPAC Name |
4-bromo-2-tert-butyl-1,3-thiazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10BrNS/c1-7(2,3)6-9-5(8)4-10-6/h4H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBCNEXNLPXCWIP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NC(=CS1)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10BrNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-(tert-butyl)thiazole | |
CAS RN |
959238-21-2 |
Source
|
| Record name | 4-bromo-2-(tert-butyl)thiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(3-(1H-benzo[d]imidazol-2-yl)azetidin-1-yl)-2-(2-fluorophenoxy)ethanone](/img/structure/B2634155.png)
![N'-[2-(4-fluorophenyl)ethyl]-1-phenylethane-1,2-diamine](/img/structure/B2634158.png)
![N-[4-(acetylamino)phenyl]-5-amino-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide](/img/structure/B2634159.png)
![2-(4-methoxyphenoxy)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)acetamide](/img/structure/B2634160.png)
![N-(2,5-difluorophenyl)-7-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide](/img/structure/B2634162.png)
![2-[(1-Adamantylacetyl)amino]propanoic acid](/img/structure/B2634167.png)
![N-(benzo[d][1,3]dioxol-5-yl)-2-(2,4-dioxo-3-phenethyl-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide](/img/no-structure.png)